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Compound of Interest

Compound Name: Persianone

Cat. No.: B14753838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activities, and potential mechanisms of action of Persianone, a diterpenoid of interest for its
potential therapeutic applications.

Core Chemical Identifiers

Identifier Value

CAS Number 170894-20-9[1][2]

(2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-
(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-
tetramethyl-1-oxo0-2,3,5,6,7,8a-

IUPAC Name
hexahydronaphthalen-2-ylloxy]-4-[2-(furan-3-
ylethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-
tetrahydro-2H-naphthalen-1-one[3]

Molecular Formula CaoHs606[1][3]

Class Diterpenoid[1][2]

Biological Activity and Therapeutic Potential
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Persianone is a natural compound isolated from plants of the Salvia genus, which are known
for producing a variety of bioactive secondary metabolites. Diterpenoids, the class of
compounds to which Persianone belongs, have demonstrated a wide range of
pharmacological activities, including cytotoxic, anti-inflammatory, antimicrobial, and anticancer
effects.

While specific quantitative data for Persianone's biological activity is not extensively
documented in publicly available literature, the known activities of related diterpenoids from
Salvia species suggest its potential as a subject for further investigation in drug discovery and
development.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Persianone can be
found in specialized phytochemical literature. Standard assays for evaluating its potential
biological activities would include:

Cytotoxicity Assays

A common method to assess the potential anticancer activity of a compound like Persianone is
the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Workflow: MTT Assay for Cytotoxicity
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Caption: Workflow for determining the cytotoxicity of Persianone using the MTT assay.

Apoptosis Assays
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To determine if cytotoxicity is mediated by programmed cell death, an Annexin V/Propidium
lodide (PI) apoptosis assay can be performed, followed by analysis with flow cytometry.

Logical Flow: Annexin V/PI Apoptosis Assay
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Treat Cells with

Persianone

Harvest Cells
Wash with PBS
Resuspend in
Binding Buffer
Stain with Annexin V-FITC
and Propidium lodide

Incubate in Dark

Analyze by

Flow Cytometry

Flow Cytometry Quadrants

Annexin V (-) / PI (-) Annexin V (+) / PI (-) Annexin V (+) / PI (+) Annexin V (-) / PI (+)
(Live Cells) (Early Apoptosis) (Late Apoptosis/Necrosis) (Necrotic Cells)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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